Cas no 1210752-66-1 (2,2,2-Trifluoroethyl N-(4-methyl-2-oxo-2H-chromen-7-yl)carbamate)

• Product Name: 2,2,2-Trifluoroethyl N-(4-methyl-2-oxo-2H-chromen-7-yl)carbamate
• CAS No: 1210752-66-1
• MF: C₁₃H₁₀F₃NO₄
• MW: 301.218014240265
• CID: 5053521
• Update Time: 2025-06-13

2,2,2-Trifluoroethyl N-(4-methyl-2-oxo-2H-chromen-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(4-methyl-2-oxo-2H-chromen-7-yl)carbamate
• NE59705
• Z839575996
• 2,2,2-trifluoroethyl N-(4-methyl-2-oxochromen-7-yl)carbamate
• 2,2,2-Trifluoroethyl N-(4-methyl-2-oxo-2H-chromen-7-yl)carbamate

• Inchi： 1S/C13H10F3NO4/c1-7-4-11(18)21-10-5-8(2-3-9(7)10)17-12(19)20-6-13(14,15)16/h2-5H,6H2,1H3,(H,17,19)
• InChI Key： PLKKCAVIEHUKIH-UHFFFAOYSA-N
• SMILES： FC(COC(NC1C=CC2C(C)=CC(=O)OC=2C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 2.9
• Topological Polar Surface Area: 64.599

Additional information on 2,2,2-Trifluoroethyl N-(4-methyl-2-oxo-2H-chromen-7-yl)carbamate

Comprehensive Overview of 2,2,2-Trifluoroethyl N-(4-methyl-2-oxo-2H-chromen-7-yl)carbamate (CAS No. 1210752-66-1)

The compound 2,2,2-Trifluoroethyl N-(4-methyl-2-oxo-2H-chromen-7-yl)carbamate, identified by its CAS No. 1210752-66-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of coumarin derivatives, which are known for their diverse biological activities, including anticoagulant, antimicrobial, and anti-inflammatory properties. The presence of the trifluoroethyl group enhances its metabolic stability and bioavailability, making it a promising candidate for drug development.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties. The 2,2,2-trifluoroethyl moiety in this molecule is particularly noteworthy, as fluorine atoms often improve lipophilicity and membrane permeability. Researchers are increasingly exploring its potential in targeted drug delivery systems and enzyme inhibition, aligning with the growing interest in precision medicine and personalized therapies.

The 4-methyl-2-oxo-2H-chromen-7-yl scaffold is another critical feature of this compound. Coumarins, such as this one, are widely studied for their fluorescence properties, which are valuable in bioimaging and diagnostic applications. This has led to a surge in searches for "coumarin-based fluorescent probes" and "bioimaging agents," reflecting the compound's relevance in cutting-edge scientific research.

From a synthetic chemistry perspective, the carbamate linkage in 2,2,2-Trifluoroethyl N-(4-methyl-2-oxo-2H-chromen-7-yl)carbamate offers versatility in chemical modifications. This flexibility is crucial for optimizing pharmacokinetic profiles, a topic frequently queried in drug discovery forums and pharmaceutical SEO trends. The compound's structural uniqueness also makes it a subject of interest in patent literature and intellectual property discussions.

Environmental and regulatory considerations are also pivotal in the discourse around this compound. With the rise of green chemistry initiatives, researchers are investigating sustainable synthesis routes for fluorinated carbamates. Queries such as "eco-friendly synthesis of fluorinated compounds" highlight the intersection of innovation and sustainability in modern chemistry.

In conclusion, 2,2,2-Trifluoroethyl N-(4-methyl-2-oxo-2H-chromen-7-yl)carbamate (CAS No. 1210752-66-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features align with current trends in drug design, bioimaging, and sustainable chemistry, making it a compelling subject for ongoing research and development.